N-(3-chlorobenzyl)-2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClN5O2/c1-12-8-13(2)24(21-12)16-6-7-18(26)23(22-16)11-17(25)20-10-14-4-3-5-15(19)9-14/h3-9H,10-11H2,1-2H3,(H,20,25)
• InChI Key: KEPJWRSWNDXHRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=CC=C3)Cl)C
• Molecular Formula: C18H18ClN5O2
• Molecular Weight: 371.8 g/mol

Description

Synthesis Analysis

Synthesis of similar compounds often involves reacting specific precursors under controlled conditions. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized through a series of reactions, confirmed by 1H NMR, IR, and Mass spectra (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of synthesized compounds is often confirmed using spectroscopy and crystallography techniques. For example, the structure of certain pyrazole-acetamide derivatives was characterized by IR, NMR, and ESI-MS spectroscopy, and their coordination complexes with Co(II) and Cu(II) ions were established through single crystal X-ray crystallography, revealing detailed geometric and bonding information (Chkirate et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving these compounds often result in the formation of complexes or derivatives with varied activities. The chemical structures and reaction mechanisms provide insights into the reactivity and potential applications of these compounds. For instance, the synthesis and characterization of metal complexes of similar ligands have shown the formation of octahedral structures with potential for various applications (Sarhan, Lateef, & Waheed, 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability under different conditions are crucial for understanding the behavior and applications of these compounds. While specific data for the compound was not found, studies on similar compounds provide a basis for predicting physical properties based on molecular structure and functional groups.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are essential for predicting the behavior of these compounds in various environments and applications. For instance, studies on the antioxidant activity of coordination complexes provide insights into their potential use in medicinal chemistry (Chkirate et al., 2019).